2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide

• CAS: 161364-49-4
• Molecular Formula: C14H19NO5S2
• Molecular Weight: 345.4 g/mol
• SMILES: COC1=CC=CC=C1OCC2N(CCS2=O)C(=O)CS(=O)C
• InChI: InChI=1S/C14H19NO5S2/c1-19-11-5-3-4-6-12(11)20-9-14-15(7-8-22(14)18)13(16)10-21(2)17/h3-6,14H,7-10H2,1-2H3
• InChIKey: IYIWYGYJTBWFFC-UHFFFAOYSA-N

2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide (CAS 161364-49-4) is a synthetic small molecule belonging to the N-acyl-2-substituted-1,3-thiazolidine class, a series developed as non-narcotic antitussive (cough-suppressing) and mucus-regulating agents. The compound features a thiazolidine ring bearing an N-oxide at position 1, a 2-methoxyphenoxymethyl substituent at position 2, and a methylsulfinylacetyl group at position Its molecular formula is C₁₄H₁₉NO₅S₂ with a molecular weight of 345.4 g/mol.

2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide (CAS 161364-49-4): Compound Identity and Pharmacological Context

2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide (CAS 161364-49-4) is a synthetic small molecule belonging to the N-acyl-2-substituted-1,3-thiazolidine class, a series developed as non-narcotic antitussive (cough-suppressing) and mucus-regulating agents [1]. The compound features a thiazolidine ring bearing an N-oxide at position 1, a 2-methoxyphenoxymethyl substituent at position 2, and a methylsulfinylacetyl group at position 3. Its molecular formula is C₁₄H₁₉NO₅S₂ with a molecular weight of 345.4 g/mol [2]. This compound is structurally related to moguisteine (BBR-2173), the most clinically advanced member of this class, and represents a distinct oxidation-state variant within the 2-sulphinyl-acetyl-1,3-thiazolidine patent family [3].

1

Oxidation-state-defined pharmacological probe for mapping sulfinyl pharmacophore requirements in non-narcotic antitussive target engagement studies.

2

N-oxide physicochemical modulator supporting comparative ADME/Tox profiling of thiazolidine logP, solubility, and permeability.

3

Patent-defined chemical matter (US 4,849,437) distinct from moguisteine prodrug class, enabling non-esterase-dependent pathway analysis.

• [1] Gandolfi, C. A., Di Domenico, R., Spinelli, S., Gallico, L., Fiocchi, L., Lotto, A., Menta, E., Borghi, A., Dalla Rosa, C., & Tognella, S. (1995). N-Acyl-2-substituted-1,3-thiazolidines, a new class of non-narcotic antitussive agents: studies leading to the discovery of ethyl 2-[(2-methoxyphenoxy)methyl]-β-oxothiazolidine-3-propanoate. Journal of Medicinal Chemistry, 38(3), 508–525. View Source
• [2] iChemistry. CAS:161364-49-4 – Ethanone,1-[2-[(2-methoxyphenoxy)methyl]-1-oxido-3-thiazolidinyl]-2-(methylsulfinyl)-. Accessed 2026. View Source
• [3] Boehringer Mannheim Italia SPA. (1989). 2-Sulphinyl-acetyl-1,3-thiazolidines, their preparation and pharmaceutical compositions. U.S. Patent No. 4,849,437. View Source

Why 2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide Cannot Be Substituted by Generic In-Class Analogs

Within the N-acyl-2-substituted-1,3-thiazolidine class, the oxidation state of the sulfur atom on the N-acyl side chain and the presence or absence of the thiazolidine N-oxide are critical determinants of pharmacological activity. The seminal structure-activity relationship (SAR) study by Gandolfi et al. demonstrated that metabolic oxidation of the lead compound 18a (acetylthio) to its corresponding sulfoxide maintained antitussive properties, establishing the sulfinyl oxidation state as pharmacophorically relevant [1]. The target compound incorporates this active sulfoxide moiety pre-installed, distinguishing it from both the thioether precursor and the further-oxidized sulfonyl analog (CAS 161364-50-7). Additionally, the N-oxide modification on the thiazolidine ring introduces a permanent dipole and alters hydrogen-bonding capacity, which can affect target binding, solubility, and metabolic stability relative to the non-oxide analog (CAS 161443-21-6) [2]. These dual oxidation-state features—sulfinyl on the side chain and N-oxide on the ring—are not simultaneously present in any of the closest commercially available analogs, making generic substitution scientifically unsound without direct comparative biological data [3].

Dual oxidation-state features prevent direct interchange with close structural analogs.

Target Compound

Pre-formed methylsulfinyl (sulfoxide) side chain

Pharmacophorically validated oxidation state (Class-level SAR).

Analog Risk

Sulfide (thioether) precursor or over-oxidized sulfonyl (CAS 161364-50-7)

Sulfur oxidation state may shift target binding and antitussive endpoint response.

Target Compound

Thiazolidine 1-oxide (N-oxide) ring

Alters dipole, H-bond capacity, and predicted solubility (Supporting evidence).

Analog Risk

Non-oxide analog (CAS 161443-21-6)

Physicochemical profile (logP, solubility) may differ; metabolic stability may not transfer.

Target Compound

Non-hydrolyzable sulfoxide pharmacophore

Oxidation-state-defined tool for non-prodrug pathway studies.

Analog Risk

Moguisteine (BBR-2173, ester prodrug)

Hydrolyzable malonate ester side-chain; model-response context may differ from sulfoxide.

• [1] Gandolfi, C. A., Di Domenico, R., Spinelli, S., Gallico, L., Fiocchi, L., Lotto, A., Menta, E., Borghi, A., Dalla Rosa, C., & Tognella, S. (1995). N-Acyl-2-substituted-1,3-thiazolidines, a new class of non-narcotic antitussive agents: studies leading to the discovery of ethyl 2-[(2-methoxyphenoxy)methyl]-β-oxothiazolidine-3-propanoate. Journal of Medicinal Chemistry, 38(3), 508–525. View Source
• [2] Boehringer Mannheim Italia SPA. (1989). 2-Sulphinyl-acetyl-1,3-thiazolidines, their preparation and pharmaceutical compositions. U.S. Patent No. 4,849,437. Examples include both N-oxide and non-oxide thiazolidine variants. View Source
• [3] Gandolfi, C. A., Spinelli, S., Tofanetti, O., Russo, R., & Tognella, S. (1987). Antitussive and mucus regulating 2-substituted thiazolidines. European Patent EP 0169581 A3. View Source

2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide: Quantitative Differentiation Evidence Guide

Sulfinyl (Sulfoxide) vs. Sulfonyl Oxidation State: Metabolic Rationale from the Discovery Program

The target compound bears a methylsulfinyl (sulfoxide, S=O) group on the N-acyl side chain. The foundational SAR study by Gandolfi et al. established that metabolic oxidation of the acetylthio side chain of lead compound 18a to its corresponding sulfoxide maintained antitussive properties, providing the rationale for synthesizing pre-formed sulfoxide analogs [1]. In contrast, further oxidation to the sulfonyl (SO₂) state (as in CAS 161364-50-7) was not reported to confer superior activity and may alter the electronic and steric profile at the target binding site. The sulfinyl group introduces a chiral center at sulfur, yielding diastereomeric pairs that the patent explicitly claims as separable entities with potentially distinct pharmacological profiles [2]. This stereochemical dimension is absent in the sulfonyl analog.

Sulfinyl vs. Sulfonyl

Class-level inference

Sulfoxide retains activity; metabolic oxidation of 18a to sulfoxide validated pharmacophore relevance.

Supports pharmacophore-mapping studies

Guinea pig cough model; oral administration (Gandolfi et al., 1995).

Evidence Dimension	Sulfur oxidation state and its impact on antitussive activity retention
Target Compound Data	Contains pre-formed methylsulfinyl (sulfoxide) group as the active oxidation state
Comparator Or Baseline	Compound 18a (acetylthio, sulfide) requires metabolic oxidation to sulfoxide for activity; CAS 161364-50-7 (methylsulfonyl, SO₂) is the over-oxidized analog
Quantified Difference	Qualitative SAR: sulfoxide maintains activity; quantitative comparative data between sulfinyl and sulfonyl analogs not publicly available for this specific pair
Conditions	Guinea pig cough model; electrical and chemical (irritant aerosol) stimulation; oral administration (Gandolfi et al., 1995)

Why This Matters

The sulfinyl oxidation state is the pharmacophorically validated form; procurement of the over-oxidized sulfonyl analog (CAS 161364-50-7) or the under-oxidized sulfide precursor may yield different, potentially inferior, pharmacological outcomes.

• [1] Gandolfi, C. A., Di Domenico, R., Spinelli, S., Gallico, L., Fiocchi, L., Lotto, A., Menta, E., Borghi, A., Dalla Rosa, C., & Tognella, S. (1995). J. Med. Chem., 38(3), 508–525. 'The observation that the metabolic oxidation on the lateral chain's sulfur of 18a to sulfoxide maintained the antitussive properties suggested the introduction of isosteric functional groups with respect to the sulfoxide moiety.' View Source
• [2] Boehringer Mannheim Italia SPA. (1989). U.S. Patent No. 4,849,437. 'The invention concerns also the optical antipodes... a further center of asymmetry is introduced by the sulphinyl group.' View Source

Thiazolidine N-Oxide vs. Non-Oxide Ring: Predicted Physicochemical Differentiation

The target compound (CAS 161364-49-4) contains an N-oxide on the thiazolidine ring (1-oxide), a feature absent in the closest analog CAS 161443-21-6. The N-oxide introduces a formal positive charge on nitrogen and a negative charge on oxygen, creating a strong permanent dipole that increases aqueous solubility, alters logP, and modifies hydrogen-bond acceptor capacity [1]. In medicinal chemistry, N-oxide modifications are a recognized strategy for improving oral bioavailability, reducing hERG liability, and modulating metabolic stability [2]. The patent EP0287042NWB1 explicitly claims both the non-oxide thiazolidine and the 1-oxide variants as separate embodiments, indicating the N-oxide was considered a distinct chemical entity by the inventors [3]. While direct comparative solubility or permeability data for this specific pair are not publicly available, the predicted differentiation is grounded in well-established N-oxide physicochemical principles.

N-Oxide Physicochemical

Supporting evidence

Predicted increase in aqueous solubility and decrease in logP relative to non-oxide analog.

Supports solubility and permeability research

N-oxide principles (Bickel 1969; Mfuh 2015); direct pair data not publicly available.

Evidence Dimension	Predicted impact of N-oxide on solubility, logP, and hydrogen-bonding capacity
Target Compound Data	Contains thiazolidine 1-oxide (N-oxide); molecular formula C₁₄H₁₉NO₅S₂; MW 345.4 g/mol
Comparator Or Baseline	CAS 161443-21-6: non-oxide analog; molecular formula C₁₄H₁₉NO₄S₂; MW 329.43 g/mol (one oxygen atom fewer)
Quantified Difference	Predicted increase in aqueous solubility and decrease in logP for the N-oxide relative to non-oxide; quantitative experimental values not available in public domain
Conditions	Predicted using N-oxide physicochemical principles; not experimentally determined for this specific pair

Why This Matters

If aqueous solubility, reduced logP, or altered metabolic stability are desirable for a given experimental protocol, the N-oxide variant may offer advantages over the non-oxide analog that cannot be achieved by simple formulation adjustments.

• [1] Bickel, M. H. (1969). The pharmacology and biochemistry of N-oxides. Pharmacological Reviews, 21(4), 325–355. Review of N-oxide effects on physicochemical and pharmacological properties. View Source
• [2] Mfuh, A. M., & Larionov, O. V. (2015). Heterocyclic N-oxides – an emerging class of therapeutic agents. Current Medicinal Chemistry, 22(24), 2819–2857. Review of N-oxide roles in drug design. View Source
• [3] Boehringer Mannheim Italia SPA. (1989). EP0287042NWB1. Examples include both '3(R,S)methylsulphinylacetyl-2-(R,S)(2-methoxyphenoxymethyl)-1,3-thiazolidine' (non-oxide) and the 1-oxide variant. View Source

Structural Differentiation from Moguisteine (BBR-2173): Side-Chain Pharmacophore Comparison

Moguisteine (BBR-2173, CAS 119637-67-1), the most clinically advanced N-acyl-2-substituted-1,3-thiazolidine, carries an ethoxycarbonylacetyl (malonate ester) side chain at the 3-position, whereas the target compound carries a methylsulfinylacetyl group. The Gandolfi et al. discovery paper reported that moguisteine (compound 7) achieved antitussive activity comparable to codeine: ED₅₀ = 23 mg/kg PO (electrically induced cough in guinea pig) vs. codeine ED₅₀ = 26.4 mg/kg PO, and ED₅₀ = 19 mg/kg PO (capsaicin aerosol-induced cough) vs. codeine ED₅₀ = 15.2 mg/kg PO [1]. The sulfinyl-containing analogs (represented by compound 18a and its sulfoxide metabolite) were identified earlier in the optimization pathway and provided the key metabolic insight that the sulfoxide moiety retains activity [1]. However, the malonate ester of moguisteine was ultimately selected for development due to its hydrolyzable prodrug characteristics and superior overall profile [1]. The target compound's methylsulfinylacetyl group represents a distinct pharmacophoric approach: a non-hydrolyzable, pre-oxidized sulfoxide rather than a hydrolyzable ester prodrug strategy.

vs. Moguisteine (BBR-2173)

Cross-study comparable

Target is a non-prodrug sulfoxide; moguisteine is a hydrolyzable malonate ester prodrug. Moguisteine ED₅₀ = 23 mg/kg PO (electrical cough).

Supports non-prodrug pathway analysis

Class benchmark endpoint review; target ED₅₀ not publicly available.

Evidence Dimension	Antitussive activity in guinea pig models and side-chain pharmacophore strategy
Target Compound Data	Methylsulfinylacetyl side chain (non-hydrolyzable sulfoxide pharmacophore); class-level antitussive activity demonstrated for sulfinyl analogs in Gandolfi et al. 1995
Comparator Or Baseline	Moguisteine (BBR-2173): ethoxycarbonylacetyl side chain; ED₅₀ = 23 mg/kg PO (electrically induced cough), ED₅₀ = 19 mg/kg PO (capsaicin aerosol); codeine ED₅₀ = 26.4 and 15.2 mg/kg PO respectively
Quantified Difference	Direct ED₅₀ values for the target compound are not publicly available; moguisteine ED₅₀ values provided as class benchmark
Conditions	Guinea pig antitussive models; electrical stimulation and capsaicin aerosol; oral administration (Gandolfi et al., 1995, J. Med. Chem.)

Why This Matters

The target compound and moguisteine represent different side-chain pharmacophore strategies (sulfoxide vs. malonate ester prodrug). Researchers interested in a non-prodrug, oxidation-state-defined tool compound should select the target compound; those needing a clinically validated prodrug should select moguisteine.

• [1] Gandolfi, C. A., Di Domenico, R., Spinelli, S., Gallico, L., Fiocchi, L., Lotto, A., Menta, E., Borghi, A., Dalla Rosa, C., & Tognella, S. (1995). J. Med. Chem., 38(3), 508–525. ED₅₀ values for moguisteine and codeine; metabolic oxidation of 18a to sulfoxide. View Source

Patent-Defined Chemical Matter: Explicit Composition of Matter Claims

The compound is explicitly claimed within U.S. Patent 4,849,437 (Boehringer Mannheim Italia SPA) and its European counterpart EP0287042NWB1, which describe 2-sulphinyl-acetyl-1,3-thiazolidines [1]. The patent specifically names '3(R,S)methylsulphinylacetyl-2-(R,S)(2-methoxyphenoxymethyl)-1,3-thiazolidine' and its individual stereoisomers as particularly preferred compounds [1]. The 1-oxide variant (the target compound) is encompassed within the generic Formula I and the described synthetic methods. In contrast, moguisteine (BBR-2173) is covered by a separate patent family (EP 0169581) claiming antitussive and mucus-regulating 2-substituted thiazolidines with different N-acyl substituents [2]. The target compound's specific combination of methylsulfinylacetyl N-acyl group with the thiazolidine 1-oxide ring defines a distinct chemical space that is separately patent-protected from moguisteine's chemical matter. For procurement purposes, this means the compound is a defined, patent-documented entity with traceable provenance, not a generic mixture or undefined derivative.

Patent-Defined Entity

Supporting evidence

Explicitly named and claimed in US 4,849,437 and EP0287042NWB1 as a preferred 2-sulphinyl-acetyl-1,3-thiazolidine.

Supports procurement identity traceability

Distinct from moguisteine patent family (EP 0169581).

Evidence Dimension	Intellectual property specificity and chemical matter definition
Target Compound Data	Explicitly named and claimed in US 4,849,437 and EP0287042NWB1 as a 2-sulphinyl-acetyl-1,3-thiazolidine
Comparator Or Baseline	Moguisteine claimed in EP 0169581; CAS 161364-50-7 (sulfonyl analog) not explicitly named in the sulfinyl patent
Quantified Difference	Not a quantitative dimension; categorical differentiation based on patent family and chemical series
Conditions	Patent documentation analysis; US 4,849,437 filed 1988, granted 1989; EP0287042NWB1

Why This Matters

Procurement of a patent-defined compound with explicit synthetic description ensures reproducible identity and purity specifications, reducing the risk of receiving an undefined mixture or incorrect oxidation state that could compromise experimental reproducibility.

• [1] Boehringer Mannheim Italia SPA. (1989). 2-Sulphinyl-acetyl-1,3-thiazolidines, their preparation and pharmaceutical compositions. U.S. Patent No. 4,849,437. See Examples 8–10 and claims. View Source
• [2] Gandolfi, C. A., Spinelli, S., Tofanetti, O., Russo, R., & Tognella, S. (1987). Antitussive and mucus regulating 2-substituted thiazolidines. European Patent EP 0169581 A3. View Source

Recommended Research and Industrial Application Scenarios for 2-((2-Methoxyphenoxy)methyl)-3-((methylsulfinyl)acetyl)thiazolidine 1-oxide (CAS 161364-49-4)

Oxidation-State-Defined Tool Compound for Antitussive Target Deconvolution Studies

This compound is suited as a pharmacological tool for studying the molecular targets of the N-acyl-2-substituted-1,3-thiazolidine antitussive class. Because the methylsulfinyl group is pre-installed, it bypasses the metabolic oxidation step required for acetylthio prodrugs such as compound 18a, enabling direct assessment of the sulfoxide pharmacophore without confounding metabolic variables [1]. Researchers comparing it against the non-oxide analog (CAS 161443-21-6) and the sulfonyl analog (CAS 161364-50-7) can systematically probe the role of sulfur and nitrogen oxidation states in target engagement, selectivity, and off-target profiles.

Comparative Pharmacokinetic Profiling of N-Oxide vs. Non-Oxide Thiazolidine Analogs

The N-oxide modification on the thiazolidine ring distinguishes this compound from its closest non-oxide structural neighbor (CAS 161443-21-6). This pair presents an opportunity for head-to-head in vitro ADME comparison (solubility, logP, microsomal stability, permeability) to quantify the impact of N-oxidation on the pharmacokinetic properties of this chemotype [2]. Such data are valuable for medicinal chemistry programs exploring N-oxide strategies for improving the developability of thiazolidine-based drug candidates.

Sulfinyl Stereochemistry Investigation: Diastereomer Separation and Pharmacological Comparison

The sulfinyl group introduces an additional chiral center at sulfur, generating diastereomeric pairs that the patent explicitly claims as separable entities with potentially distinct pharmacological properties [3]. The racemic mixture (as typically supplied) can be chromatographically resolved to isolate individual stereoisomers for comparative pharmacological testing. This application is specific to sulfinyl-containing thiazolidines and is not possible with the achiral sulfonyl analog (CAS 161364-50-7) or moguisteine, which lacks a sulfinyl chiral center.

Reference Standard for Analytical Method Development and Quality Control of Sulfinyl-Thiazolidine Libraries

Given its well-defined structure supported by patent documentation and its distinct chromatographic and spectroscopic signature (two oxygen atoms on sulfur and nitrogen), this compound can serve as a reference standard for developing HPLC, LC-MS, or NMR methods to characterize and quantify sulfinyl-thiazolidine derivatives in compound libraries [4]. Its molecular formula (C₁₄H₁₉NO₅S₂, MW 345.4) and predicted physicochemical properties provide a benchmark for analytical method validation.

Application

Selection Property

Validation Focus

Target Deconvolution Studies

Oxidation-state-defined pharmacophore

Target engagement & selectivity profiling

Comparative ADME Profiling

N-oxide physicochemical modulation

logP, solubility & permeability endpoints

Stereochemical Resolution

Chiral sulfinyl diastereomer pair

Diastereomer-specific pharmacological comparison

Analytical Method Development

Well-defined structural/patent identity

HPLC/LC-MS method validation & QC reference

• [1] Gandolfi, C. A., Di Domenico, R., Spinelli, S., Gallico, L., Fiocchi, L., Lotto, A., Menta, E., Borghi, A., Dalla Rosa, C., & Tognella, S. (1995). J. Med. Chem., 38(3), 508–525. View Source
• [2] Bickel, M. H. (1969). The pharmacology and biochemistry of N-oxides. Pharmacol. Rev., 21(4), 325–355. View Source
• [3] Boehringer Mannheim Italia SPA. (1989). U.S. Patent No. 4,849,437. 'The invention concerns also the optical antipodes... a further center of asymmetry is introduced by the sulphinyl group.' View Source
• [4] iChemistry. CAS:161364-49-4 – Molecular formula, molecular weight, and structural identifiers. View Source